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Compound of Interest

Compound Name: Methyl 2-(3-hydroxyphenyl)acetate

Cat. No.: B156774

Audience: Researchers, scientists, and drug development professionals.

Introduction: Methyl 2-(3-hydroxyphenyl)acetate is a versatile bifunctional building block for
the synthesis of a wide range of bioactive compounds. Its structure contains two key reactive
sites: a phenolic hydroxyl group and a methyl ester.[1] These functional groups provide
convenient handles for chemical modifications, allowing for the construction of diverse
molecular libraries for drug discovery and development. This molecule serves as a valuable
starting material for creating analogues of natural products and for conducting structure-activity
relationship (SAR) studies in medicinal chemistry.[1] Potential applications for its derivatives
include the development of anti-inflammatory agents and central nervous system (CNS) drugs.

[1]

General Synthetic Strategies

The primary synthetic routes for derivatizing methyl 2-(3-hydroxyphenyl)acetate involve
reactions at the phenolic hydroxyl group or the methyl ester. The hydroxyl group can be readily
alkylated or acylated to introduce various side chains, which can modulate properties like
solubility and target engagement. The methyl ester can be hydrolyzed to the corresponding
carboxylic acid, which can then be converted into a variety of amides or other ester analogues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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